Cas no 1599559-09-7 (1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one)

• Product Name: 1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one
• CAS No: 1599559-09-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5578831
• Update Time: 2025-05-19

1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(4-hydroxy-1-piperidinyl)-3-methyl-
• 1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one

• Inchi： 1S/C11H21NO2/c1-3-9(2)8-11(14)12-6-4-10(13)5-7-12/h9-10,13H,3-8H2,1-2H3
• InChI Key： YESFOHNWZRJZCX-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)CC1)(=O)CC(C)CC

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 343.2±35.0 °C(Predicted)
• pka: 14.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one

Comprehensive Overview of 1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one (CAS No. 1599559-09-7)

1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one (CAS No. 1599559-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxypiperidine and methylpentanone structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive intermediate, which makes it a valuable candidate for synthesizing novel therapeutic agents.

The molecular structure of 1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one combines a piperidine ring with a hydroxyl group at the 4-position, enhancing its solubility and interaction with biological targets. The 3-methylpentan-1-one moiety further contributes to its stability and reactivity, making it a versatile building block in organic synthesis. Recent studies highlight its potential in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted drug delivery.

In the context of AI-driven drug discovery, 1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one has emerged as a compound of interest due to its computational predictability and synthetic accessibility. Machine learning models often prioritize such molecules for virtual screening, as their pharmacokinetic properties can be optimized with minimal structural modifications. This aligns with the growing demand for high-throughput screening and fragment-based drug design, which are hot topics in modern pharmaceutical research.

Another area of exploration for CAS No. 1599559-09-7 is its potential role in neuropharmacology. The hydroxypiperidine scaffold is a common feature in CNS-active compounds, and researchers are investigating whether this molecule could contribute to treatments for neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, this application is highly relevant to current biomedical trends.

From a green chemistry perspective, the synthesis of 1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one has been optimized to reduce waste and energy consumption. This reflects the industry's shift toward sustainable synthesis methods, a topic frequently searched by professionals in process chemistry and environmental science. The compound's atom economy and reaction efficiency make it a model for eco-friendly pharmaceutical production.

In summary, 1-(4-hydroxypiperidin-1-yl)-3-methylpentan-1-one (CAS No. 1599559-09-7) represents a multifaceted compound with broad implications for drug development, computational chemistry, and sustainable science. Its structural features and diverse applications position it at the forefront of contemporary research, addressing key challenges in healthcare innovation and industrial chemistry.